Cas no 1219967-21-1 (Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate)

• Product Name: Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate
• CAS No: 1219967-21-1
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 1076619
• PubChem ID: 55132719
• Update Time: 2025-09-20

Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate
• ethyl 3-amino-4-(3-hydroxypyrrolidin-1-yl)benzoate
• 1219967-21-1
• ethyl3-amino-4-(3-hydroxypyrrolidin-1-yl)benzoate
• AKOS006145087

• MDL： MFCD13561774
• Inchi： 1S/C13H18N2O3/c1-2-18-13(17)9-3-4-12(11(14)7-9)15-6-5-10(16)8-15/h3-4,7,10,16H,2,5-6,8,14H2,1H3
• InChI Key： YKAISKCQPUZFTQ-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC(C(=O)OCC)=CC=2N)CC1

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 465.2±45.0 °C at 760 mmHg
• Flash Point: 287.4±30.1 °C

Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate

Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate (CAS No. 1219967-21-1): A Comprehensive Overview

Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate, identified by its CAS number 1219967-21-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and biochemical studies. The combination of an amino group, a hydroxyl-substituted pyrrolidine ring, and a benzoate moiety makes it a versatile candidate for further exploration.

The structural composition of Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate lends itself to various pharmacological interactions. The presence of the amino group suggests potential roles in hydrogen bonding and salt formation, which are crucial for drug-receptor binding. Meanwhile, the hydroxyl group in the pyrrolidine ring can participate in hydrogen bonding and influence the compound's solubility and metabolic stability. The benzoate moiety, known for its aromatic stability and bioavailability-enhancing properties, further enhances the compound's pharmacokinetic profile.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Studies have indicated that Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic intervention. For instance, preliminary computational models suggest that this compound could interact with enzymes involved in inflammatory pathways, potentially offering benefits in managing inflammatory diseases.

In vitro studies have begun to explore the mechanisms by which Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate exerts its effects. These studies have focused on its interaction with various biological targets, including enzymes and receptors relevant to neurological disorders. The compound's ability to modulate these targets could make it valuable in the development of treatments for conditions such as neurodegenerative diseases, where modulation of specific enzymatic pathways is crucial.

The synthesis of Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound in controlled environments. Techniques such as multi-step organic synthesis, coupled with advanced purification methods, have enabled researchers to obtain high-purity samples suitable for further investigation.

One of the most intriguing aspects of Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate is its potential role in drug discovery. Its structural features make it a versatile scaffold for designing novel therapeutic agents. By modifying specific functional groups within the molecule, researchers can tailor its biological activity to target specific diseases or conditions. This flexibility is particularly valuable in the context of personalized medicine, where individual patient profiles guide drug design.

The compound's solubility profile is another area of interest. Studies have shown that modifications to the hydroxyl group can significantly impact solubility, which is critical for drug formulation and delivery. Enhanced solubility can improve bioavailability and therapeutic efficacy, making Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate a compelling candidate for further development.

As research continues, the applications of Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate are expected to expand. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking its full potential. The integration of experimental data with computational modeling will provide a more comprehensive understanding of its properties and applications.

The future prospects for Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate are bright, particularly as new synthetic techniques and analytical methods become available. Continued investment in research and development will be crucial in translating laboratory findings into clinical applications. By leveraging the unique properties of this compound, scientists may uncover new treatments for a wide range of diseases and conditions.